![molecular formula C23H29NO4 B6005682 [1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone](/img/structure/B6005682.png)
[1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone
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Overview
Description
[1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone, also known as U-47700, is a synthetic opioid that was first developed in the 1970s. It has gained popularity in recent years as a designer drug and has been associated with a number of deaths due to its potent and unpredictable effects. Despite its dangerous reputation, U-47700 has also been the subject of scientific research, particularly in the areas of synthesis, mechanism of action, and biochemical and physiological effects.
Mechanism of Action
[1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone is a selective agonist of the μ-opioid receptor, which is responsible for mediating the analgesic and euphoric effects of opioids. It binds to the receptor with high affinity and activates the downstream signaling pathways that lead to the release of endogenous opioids and the inhibition of pain signals.
Biochemical and Physiological Effects:
[1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It also has the potential to cause a number of adverse effects, such as nausea, vomiting, constipation, and addiction.
Advantages and Limitations for Lab Experiments
[1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone has several advantages for use in laboratory experiments, including its high potency, selectivity for the μ-opioid receptor, and availability in pure form. However, its potential for abuse and toxicity, as well as the lack of standardized dosing protocols, make it a challenging substance to work with.
Future Directions
There are several areas of future research that could be explored with [1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone, including:
1. Development of safer and more effective opioid medications that target the μ-opioid receptor.
2. Investigation of the role of the opioid receptor system in addiction and withdrawal.
3. Exploration of the potential therapeutic benefits of [1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone and other synthetic opioids.
4. Development of new tools and techniques for studying the structure and function of opioid receptors.
5. Evaluation of the long-term effects of [1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone on the brain and body, as well as its potential for abuse and addiction.
In conclusion, [1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone is a synthetic opioid that has gained notoriety as a designer drug, but has also been the subject of scientific research. Its high potency and selectivity for the μ-opioid receptor make it a valuable tool for studying the opioid receptor system, but its potential for toxicity and abuse must be carefully considered. Further research is needed to fully understand the biochemical and physiological effects of [1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone, as well as its potential therapeutic benefits and long-term risks.
Synthesis Methods
[1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone can be synthesized through a multi-step process that involves the reaction of 3-methoxyphenylacetonitrile with 2,4-dimethoxy-5-methylbenzyl chloride, followed by reduction and acylation. The final product is a white crystalline powder that is soluble in water and ethanol.
Scientific Research Applications
[1-(2,4-dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone has been used in scientific research to study the opioid receptor system and its role in pain management and addiction. It has also been investigated as a potential treatment for opioid addiction, as well as a tool for studying the structure and function of opioid receptors.
properties
IUPAC Name |
[1-[(2,4-dimethoxy-3-methylphenyl)methyl]piperidin-3-yl]-(3-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29NO4/c1-16-21(27-3)11-10-19(23(16)28-4)15-24-12-6-8-18(14-24)22(25)17-7-5-9-20(13-17)26-2/h5,7,9-11,13,18H,6,8,12,14-15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBKUETDDEWXNGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1OC)CN2CCCC(C2)C(=O)C3=CC(=CC=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(2,4-Dimethoxy-3-methylbenzyl)-3-piperidinyl](3-methoxyphenyl)methanone |
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